Cas no 1018165-01-9 (6-chloro-4-(difluoromethyl)-2-ethyl-3-methyl-2H-pyrazolo3,4-bpyridine)

6-chloro-4-(difluoromethyl)-2-ethyl-3-methyl-2H-pyrazolo3,4-bpyridine structure
1018165-01-9 structure
Product Name:6-chloro-4-(difluoromethyl)-2-ethyl-3-methyl-2H-pyrazolo3,4-bpyridine
CAS No:1018165-01-9
MF:C10H10ClF2N3
MW:245.656307697296
MDL:MFCD09834269
CID:3159350
PubChem ID:25248188
Update Time:2025-04-21

6-chloro-4-(difluoromethyl)-2-ethyl-3-methyl-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-4-(difluoromethyl)-2-ethyl-3-methyl-2H-pyrazolo[3,4-b]pyridine
    • 6-chloro-4-(difluoromethyl)-2-ethyl-3-methyl-2H-pyrazolo3,4-bpyridine
    • 6-chloro-4-(difluoromethyl)-2-ethyl-3-methyl-pyrazolo[3,4-b]pyridine
    • EN300-231846
    • 1018165-01-9
    • AKOS005168553
    • STK352789
    • 6-chloro-4-(difluoromethyl)-2-ethyl-3-methylpyrazolo[3,4-b]pyridine
    • MDL: MFCD09834269
    • Inchi: 1S/C10H10ClF2N3/c1-3-16-5(2)8-6(9(12)13)4-7(11)14-10(8)15-16/h4,9H,3H2,1-2H3
    • InChI Key: QROASAVKQJTQBE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)F)C2C(N=1)=NN(CC)C=2C

Computed Properties

  • Exact Mass: 245.053
  • Monoisotopic Mass: 245.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7A^2
  • XLogP3: 3.1

6-chloro-4-(difluoromethyl)-2-ethyl-3-methyl-2H-pyrazolo3,4-bpyridine Pricemore >>

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